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Cat. No.: B1625294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Valategrast (also known as R-411) is an orally administered small molecule prodrug that is

rapidly and completely converted in the body to its active metabolite, RO0270608.[1] This

active form is a potent dual antagonist of the integrins α4β1 (Very Late Antigen-4, VLA-4) and

α4β7.[2][3] These integrins are key adhesion molecules expressed on the surface of

leukocytes, including T-lymphocytes. They play a critical role in mediating the adhesion of

these cells to the vascular endothelium and their subsequent migration into tissues, a process

central to the inflammatory response in various diseases.

The primary ligand for α4β1 on endothelial cells is Vascular Cell Adhesion Molecule-1 (VCAM-

1).[4][5] The interaction between α4β1 on T-cells and VCAM-1 on endothelial cells is a crucial

step in the recruitment of T-cells to sites of inflammation. By blocking this interaction,

Valategrast's active metabolite, RO0270608, effectively inhibits T-cell adhesion and trafficking,

thereby exerting an anti-inflammatory effect. Valategrast has been investigated for its

therapeutic potential in inflammatory conditions such as asthma and Crohn's disease.

Quantitative Data Summary
While specific IC50 or EC50 values for Valategrast's active metabolite, RO0270608, in T-cell

adhesion assays are not readily available in the public domain, preclinical studies have

demonstrated its high potency. The active metabolite has been shown to immediately reverse
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the binding of leukocytes to VCAM-1, indicating a rapid and effective blockade of the

α4β1/VCAM-1 interaction.

Compound Target(s) Activity Reference

Valategrast (R-411) Prodrug

Converted to the

active metabolite

RO0270608 in vivo.

RO0270608
α4β1 (VLA-4) and

α4β7 integrins

Potent dual

antagonist.

Immediately reverses

leukocyte binding to

VCAM-1.

Signaling Pathway of Valategrast-Mediated
Inhibition of T-Cell Adhesion
The following diagram illustrates the mechanism by which Valategrast's active metabolite,

RO0270608, inhibits T-cell adhesion to endothelial cells.
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T-Cell α4β1 (VLA-4) Integrin VCAM-1 Endothelial Cell

Valategrast (Prodrug) RO0270608 (Active Metabolite)

Blocks Binding
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Start

Coat 96-well plate with VCAM-1

Block non-specific binding with BSA

Prepare and fluorescently label Jurkat T-cells

Add labeled T-cells to wells

Add Valategrast metabolite (RO0270608) dilutions to wells

Incubate at 37°C

Wash to remove non-adherent cells

Read fluorescence of adherent cells

Analyze data and determine IC50

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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